Sodium;2-[[(3S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]amino]acetate

• IUPAC Name: sodium;2-[[(3S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]amino]acetate
• InChI: InChI=1S/C11H20N2O4.Na/c1-11(2,3)17-10(16)13-5-4-8(7-13)12-6-9(14)15;/h8,12H,4-7H2,1-3H3,(H,14,15);/q;+1/p-1/t8-;/m0./s1
• InChI Key: LYCQDOGFUSBCHS-QRPNPIFTSA-M
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)NCC(=O)[O-].[Na+]
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H](C1)NCC(=O)[O-].[Na+]
• Molecular Formula: C11H19N2NaO4
• Molecular Weight: 266.27 g/mol

Description

Sodium;2-[[(3S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]amino]acetate is a useful research compound. Its molecular formula is C11H19N2NaO4 and its molecular weight is 266.273. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Polymer Applications

Crystal Structure of NSAIDs : The crystal structure of tolmetin sodium, a non-steroidal anti-inflammatory drug (NSAID), reveals its analgesic, anti-inflammatory, and antipyretic properties. This study highlights the compound's application in understanding NSAID's molecular interactions and potential for polymer development due to its two-dimensional polymeric structure Konovalova et al., 2021.

Anticancer Research

Oxopyrrolidine-Based Anticancer Compounds : Research into oxopyrrolidine-based ligands, including derivatives of sodium;2-[[(3S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]amino]acetate, has shown promise in anticancer applications. These compounds exhibit strong DNA-binding capabilities and good activity against cancer cell lines, suggesting a mechanism involving DNA interaction Ali et al., 2014.

Organotin(IV) Complexes

Hydrolytic Behavior of Organotin(IV) Complexes : The synthesis and study of organotin(IV) complexes with bis(2-pyridylthio)acetate ligands, related to the structure of sodium;2-[[(3S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]amino]acetate, offer insights into their stability and hydrolytic behavior. These findings contribute to the field of organometallic chemistry and its applications in catalysis and materials science Benetollo et al., 2005.

Coordination Polymers and Metal Complexes

Lanthanide Complexes and Sodium Salts : The study of light lanthanides (III) and sodium complexes with pyridine-2,5-dicarboxylic acid showcases the potential of sodium-based compounds in creating complex metal-ligand interactions. These interactions are crucial for developing new materials with unique thermal and spectroscopic properties Rzączyńska et al., 2010.

Innovative Synthetic Methods

New Domino Reactions for Medicinal Chemistry : The synthesis of 4-pyridinyl-2-amino-4H-chromenes via sodium acetate-catalyzed domino reactions exemplifies the innovative use of sodium derivatives in medicinal chemistry. This method offers a rapid and efficient approach to synthesizing compounds with potential biomedical applications Elinson et al., 2017.